2-Amino-N-(1-benzyl-piperidin-3-yl)-N-methyl-acetamide

• IUPAC Name: 2-amino-N-(1-benzylpiperidin-3-yl)-N-methylacetamide
• InChI: InChI=1S/C15H23N3O/c1-17(15(19)10-16)14-8-5-9-18(12-14)11-13-6-3-2-4-7-13/h2-4,6-7,14H,5,8-12,16H2,1H3
• InChI Key: UAMBYWJSZMCXEZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCN(C1)CC2=CC=CC=C2)C(=O)CN
• Molecular Formula: C15H23N3O
• Molecular Weight: 261.36 g/mol

Description

Chemical Identity: 2-Amino-N-(1-benzyl-piperidin-3-yl)-N-methyl-acetamide (CAS 1354018-34-0) is a tertiary acetamide derivative with the molecular formula C₁₅H₂₃N₃O and a molar mass of 261.36 g/mol. Its structure features a benzyl-substituted piperidin-3-yl group, a methyl group on the acetamide nitrogen, and a primary amino moiety on the acetamide backbone .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-N-(1-benzyl-piperidin-3-yl)-N-methyl-acetamide typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through the cyclization of appropriate precursors, such as 1,5-diaminopentane, under acidic or basic conditions.

Introduction of the Benzyl Group: The benzyl group is introduced via a nucleophilic substitution reaction, where a benzyl halide reacts with the piperidine derivative.

Acetamide Formation: The final step involves the acylation of the amine group with an acetic anhydride or acetyl chloride to form the acetamide moiety.

Industrial Production Methods

In an industrial setting, the production of 2-Amino-N-(1-benzyl-piperidin-3-yl)-N-methyl-acetamide may involve optimized reaction conditions to maximize yield and purity. This includes the use of high-purity reagents, controlled temperature and pressure conditions, and efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the benzyl group, leading to the formation of benzyl alcohol or benzaldehyde derivatives.

Reduction: Reduction reactions can target the carbonyl group in the acetamide moiety, potentially converting it to an amine.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the amine or benzyl positions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides are used for substitution reactions.

Major Products

Oxidation: Benzyl alcohol, benzaldehyde.

Reduction: Corresponding amine derivatives.

Substitution: Various substituted piperidine derivatives.

Scientific Research Applications

2-Amino-N-(1-benzyl-piperidin-3-yl)-N-methyl-acetamide has several applications in scientific research:

Medicinal Chemistry: It is studied for its potential pharmacological properties, including analgesic, anti-inflammatory, and neuroprotective effects.

Biological Research: The compound is used in studies related to neurotransmitter systems, particularly in the modulation of dopamine and serotonin pathways.

Chemical Biology: It serves as a tool compound for investigating the structure-activity relationships of piperidine derivatives.

Industrial Applications: Potential use in the synthesis of more complex molecules for pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-Amino-N-(1-benzyl-piperidin-3-yl)-N-methyl-acetamide involves its interaction with specific molecular targets, such as receptors or enzymes. It may act as an agonist or antagonist at certain neurotransmitter receptors, influencing signal transduction pathways. The exact pathways and targets can vary depending on the specific biological context and the compound’s structural analogs.

Comparison with Similar Compounds

Physicochemical Properties :

• Density : Predicted to be 1.11 ± 0.1 g/cm³
• Boiling Point : Estimated at 402.3 ± 45.0 °C
• pKa : 9.01 ± 0.10 , indicating moderate basicity, which influences its solubility and bioavailability .

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The compound belongs to a broader class of N-substituted acetamides, often explored for opioid receptor modulation or as pharmaceutical intermediates. Key structural analogues include:

Table 1: Structural and Functional Comparison

Compound Name	Key Structural Differences	Physicochemical Properties	Pharmacological Notes
U-47700 (2-(3,4-dichlorophenyl)-N-[2-(dimethylamino)cyclohexyl]-N-methyl-acetamide)	- 3,4-Dichlorophenyl substituent - Dimethylamino-cyclohexyl backbone	- Higher lipophilicity (due to Cl groups) - Potent μ-opioid receptor (MOR) agonist (7.5× MOR affinity )	- Associated with euphoric effects and abuse potential
2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-cyclopropylacetamide (CAS 1353957-75-1)	- Cyclopropyl group on acetamide nitrogen - Methylene bridge between piperidine and acetamide	- Increased steric bulk (cyclopropyl) may reduce metabolic clearance - Predicted lower basicity (pKa not reported)	- Explored as a pharmaceutical intermediate; no direct receptor data
N-((1-(2-Aminoacetyl)piperidin-3-yl)methyl)-N-ethylacetamide	- Ethyl group on acetamide nitrogen - 2-Aminoacetyl substituent on piperidine	- Enhanced hydrogen-bonding capacity (aminoacetyl group) - Moderate polarity	- Potential bacterial tRNA synthetase inhibition (similar to patent WO2019/029201)
N-[1-(2-Amino-ethyl)-piperidin-3-yl]-N-ethyl-acetamide (CAS 2090407-66-0)	- Ethyl and 2-aminoethyl substituents	- Higher solubility (polar aminoethyl group) - Reduced logP compared to benzyl analogues	- Limited pharmacological data; used in custom synthesis

Key Structural Determinants of Activity

• Piperidine vs.
• Benzyl vs. Dichlorophenyl Substituents :
  The benzyl group in the target compound offers moderate lipophilicity (logP ~2–3), whereas U-47700’s dichlorophenyl group increases lipophilicity (logP >3), enhancing blood-brain barrier penetration but also toxicity risks .
• N-Substituent Effects: Methyl vs. Cyclopropyl/Ethyl: Smaller N-methyl groups (target compound) may favor MOR selectivity, while bulkier substituents (e.g., cyclopropyl) could reduce off-target interactions . Amino Group Position: The primary amino group in the target compound’s acetamide backbone may enable hydrogen bonding with opioid receptors, analogous to U-47700’s pharmacophore .

Stereochemical and Enantiomeric Considerations

For example:

• U-50488H (a κ-opioid receptor agonist) demonstrates that stereochemistry critically influences receptor selectivity. Though direct data for the target compound is lacking, its (R)-configuration may similarly enhance MOR/KOR/DOR affinity ratios .

Research and Development Context

• Supplier Data : The compound is marketed as a pharmaceutical intermediate by suppliers like Hairui Chemical and CymitQuimica, indicating industrial relevance in custom synthesis .

Biological Activity

2-Amino-N-(1-benzyl-piperidin-3-yl)-N-methyl-acetamide, a compound featuring a piperidine ring and an acetamide moiety, has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into the compound's biological effects, mechanisms of action, and applications in various fields, including neuroscience and pharmacology.

Chemical Structure and Properties

The chemical structure of 2-Amino-N-(1-benzyl-piperidin-3-yl)-N-methyl-acetamide is characterized by:

• Piperidine Ring : Enhances interaction with biological systems.
• Amino Group : Contributes to its pharmacological properties.
• Acetamide Moiety : Imparts solubility and stability.

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets, such as enzymes and receptors. It may function as an agonist or antagonist, modulating various biochemical pathways. Notably, studies have indicated:

• Inhibition of Cyclooxygenase Enzymes (COX-1 and COX-2) : This suggests potential anti-inflammatory properties.
• Binding Affinity to Neurological Receptors : Its structural similarity to other neuroactive compounds positions it as a candidate for treating neurological disorders.

Biological Activities

Research has identified several key biological activities associated with 2-Amino-N-(1-benzyl-piperidin-3-yl)-N-methyl-acetamide:

Anti-inflammatory Activity

The compound has shown significant inhibition of COX enzymes, indicating its potential as an anti-inflammatory agent. In vitro studies revealed:

• IC50 Values : The compound demonstrated an IC50 value of approximately 60.4 µM against COX enzymes, suggesting moderate efficacy compared to established anti-inflammatory drugs .

Neuropharmacological Effects

Due to its structural characteristics, this compound is being investigated for its effects on neurological pathways:

• Potential Treatment for Neurodegenerative Diseases : Its ability to interact with neurotransmitter systems could provide therapeutic benefits in conditions like Alzheimer's disease.

Antimicrobial Activity

Preliminary studies suggest that the compound may possess antimicrobial properties:

• Inhibition of Bacterial Growth : It has been evaluated against various bacterial strains, showing promising results in inhibiting growth .

Research Findings and Case Studies

Several studies have explored the biological activity of 2-Amino-N-(1-benzyl-piperidin-3-yl)-N-methyl-acetamide:

Study	Findings
	Investigated for interactions with COX enzymes; showed significant inhibition.
	Explored for neuropharmacological effects; potential candidate for treating neurological disorders.
	Evaluated for antimicrobial properties; demonstrated inhibition against bacterial strains.

Applications in Drug Development

The unique properties of 2-Amino-N-(1-benzyl-piperidin-3-yl)-N-methyl-acetamide make it a valuable candidate in drug development:

• Therapeutic Agent : Its anti-inflammatory and neuropharmacological effects position it as a potential treatment for pain management and neurodegenerative diseases.
• Building Block in Synthesis : The compound serves as an intermediate in synthesizing more complex organic molecules used in pharmaceuticals.